Cas no 902506-94-9 (3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one)

• Product Name: 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one
• CAS No: 902506-94-9
• MF: C₁₇H₁₄O₅S
• MW: 330.355063915253
• CID: 5441529
• PubChem ID: 7246244
• Update Time: 2025-05-19

3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Methoxyphenyl)sulfonyl]-6-methyl-2H-1-benzopyran-2-one
• 3-((4-methoxyphenyl)sulfonyl)-6-methyl-2H-chromen-2-one
• AKOS001812080
• AB01319245-02
• 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one
• F3165-1426
• 902506-94-9
• 3-(4-methoxyphenyl)sulfonyl-6-methylchromen-2-one
• NCGC00323975-01

• Inchi： 1S/C17H14O5S/c1-11-3-8-15-12(9-11)10-16(17(18)22-15)23(19,20)14-6-4-13(21-2)5-7-14/h3-10H,1-2H3
• InChI Key： RKKKRFKJFRLVID-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C(=O)OC2C=CC(C)=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 330.05619472g/mol
• Monoisotopic Mass: 330.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.6±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one

Comprehensive Overview of 3-(4-Methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one (CAS No. 902506-94-9)

3-(4-Methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one (CAS No. 902506-94-9) is a synthetic organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The presence of a methoxybenzenesulfonyl group and a methyl-substituted chromenone backbone makes it a versatile intermediate for drug discovery and functional material design.

In recent years, researchers have explored the biological activities of coumarin-based compounds, including their potential as anti-inflammatory, antioxidant, and enzyme inhibitors. The methoxybenzenesulfonyl moiety in this compound may enhance its binding affinity to specific biological targets, making it a candidate for further pharmacological studies. Additionally, its fluorescence properties have sparked interest in applications such as sensors and optical materials.

The synthesis of 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one typically involves multi-step organic reactions, including sulfonylation and coumarin ring formation. Researchers often optimize these processes to improve yield and purity, addressing common challenges like regioselectivity and side reactions. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity.

From an industrial perspective, this compound aligns with the growing demand for high-value fine chemicals used in pharmaceutical intermediates and specialty materials. Its stability under various conditions makes it suitable for scalable production. Moreover, the rise of green chemistry has prompted investigations into eco-friendly synthesis routes, reducing the use of hazardous reagents.

In the context of drug development, 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one has been studied for its potential role in modulating enzyme pathways associated with diseases like diabetes and neurodegenerative disorders. Its structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to design more potent analogs. Computational tools, such as molecular docking, are often used to predict its interactions with biological targets.

Beyond biomedical applications, this compound's photophysical properties make it relevant for optoelectronic devices. Its ability to absorb and emit light in specific wavelengths could contribute to advancements in OLED technology or bioimaging probes. Researchers are also exploring its compatibility with nanomaterials for hybrid systems.

For those sourcing CAS No. 902506-94-9, quality control is critical. Reputable suppliers provide certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). Storage recommendations typically include protection from light and moisture to maintain stability.

In summary, 3-(4-methoxybenzenesulfonyl)-6-methyl-2H-chromen-2-one represents a multifaceted compound with promising applications across pharmaceuticals, materials science, and biotechnology. Ongoing research continues to uncover its potential, driven by innovations in synthetic chemistry and interdisciplinary collaborations.